Cas no 1881328-72-8 (4-Bromo-2-chloro-5-methoxyphenol)

4-Bromo-2-chloro-5-methoxyphenol is a halogenated phenolic compound with a methoxy substituent, offering versatile reactivity for synthetic applications. Its distinct bromo and chloro functional groups enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective cross-coupling and substitution reactions. The methoxy group further contributes to its stability and solubility in organic solvents, facilitating purification and handling. This compound is particularly valuable in the development of complex molecules, where precise halogenation patterns are required. Its well-defined structure and consistent purity make it a reliable choice for research and industrial processes demanding high regioselectivity and functional group compatibility.

4-Bromo-2-chloro-5-methoxyphenol structure

1881328-72-8 structure

Product Name:4-Bromo-2-chloro-5-methoxyphenol

CAS No:1881328-72-8

MF:C₇H₆BrClO₂

MW:237.478340625763

CID:5075442

Update Time:2026-03-01

4-Bromo-2-chloro-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-2-CHLORO-5-METHOXYPHENOL
- 4-Bromo-2-chloro-5-methoxyphenol
- Inchi： 1S/C7H6BrClO2/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3,10H,1H3
- InChI Key： OCBTVVTVZLPKBI-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1OC)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
XLogP3: 3.3
Topological Polar Surface Area: 29.5

4-Bromo-2-chloro-5-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR00I36R-500mg	4-Bromo-2-chloro-5-methoxyphenol	1881328-72-8	95%	500mg	$355.00	2025-02-12
Aaron	AR00I36R-1g	4-Bromo-2-chloro-5-methoxyphenol	1881328-72-8	95%	1g	$472.00	2025-02-12

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Additional information on 4-Bromo-2-chloro-5-methoxyphenol

Recent Advances in the Study of 4-Bromo-2-chloro-5-methoxyphenol (CAS: 1881328-72-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-chloro-5-methoxyphenol (CAS: 1881328-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This phenolic derivative, characterized by its unique halogenated and methoxylated structure, has been explored for its potential as a building block in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. Recent studies have highlighted its role as a key intermediate in the preparation of complex pharmacophores, underscoring its importance in medicinal chemistry.

One of the most notable advancements in the study of 4-Bromo-2-chloro-5-methoxyphenol is its application in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop selective inhibitors targeting specific kinase isoforms, demonstrating promising results in preclinical models. The structural flexibility of 4-Bromo-2-chloro-5-methoxyphenol allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold for drug design.

In addition to its pharmaceutical applications, 4-Bromo-2-chloro-5-methoxyphenol has also been investigated for its potential in material science. Its halogenated aromatic structure makes it a suitable candidate for the development of advanced polymers and coatings with enhanced thermal stability and chemical resistance. Recent studies have explored its incorporation into polymeric matrices, resulting in materials with improved mechanical properties and environmental durability. These findings open new avenues for the use of this compound in industrial applications beyond the biomedical field.

The synthesis and characterization of 4-Bromo-2-chloro-5-methoxyphenol have been refined in recent years, with researchers optimizing reaction conditions to improve yield and purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound and its derivatives. These methodological improvements have facilitated the reproducible production of high-quality material, enabling more reliable and consistent research outcomes.

Despite these advancements, challenges remain in the large-scale production and application of 4-Bromo-2-chloro-5-methoxyphenol. Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes and the exploration of its biological activities in more complex disease models. Collaborative efforts between chemists, biologists, and material scientists will be essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, 4-Bromo-2-chloro-5-methoxyphenol (CAS: 1881328-72-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role as a key intermediate in drug discovery and material science highlights its significance in advancing both fields. Continued research and innovation will be crucial to addressing current limitations and expanding its utility in therapeutic and industrial contexts.